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Compound of Interest

Compound Name: Ethyl 3-oxoheptanoate

Cat. No.: B1581187

This technical guide provides a comprehensive overview of the key physical properties of Ethyl
3-oxoheptanoate, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require accurate physical data and
detailed experimental methodologies.

Physical Properties of Ethyl 3-oxoheptanoate

Ethyl 3-oxoheptanoate is a versatile biochemical reagent used in life science research and as
a building block in organic synthesis.[1][2] Its physical characteristics are crucial for its
application and handling in a laboratory setting.

Table 1: Summary of Physical Properties
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Physical Property Value Notes
Boiling Point 110-112°C at 15 mmHg[2]
219.3+8.0°C at 760 mmHg[1]
Density 0.970 g/cm?3 [2][3]
1.0 £ 0.1 g/cm3 [1]
Molecular Formula CoH1603 [2][4]
Molecular Weight 172.22 g/mol [2][4]
Appearance Colorless to almost colorless 2]

clear liquid
Refractive Index 1.430 [2]

Experimental Protocols for Determining Physical
Properties

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the standard experimental procedures for measuring the boiling point
and density of a liquid compound like Ethyl 3-oxoheptanoate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[5] This property is a key indicator of a substance's purity.

2.1.1. Micro-Boiling Point Method (for small sample volumes)
This method is suitable when only a small amount of the substance is available.[5]
Protocol:

o Sample Preparation: Place approximately 0.5 mL of the liquid sample into a small test tube.

[5]

o Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the capillary
tube into the test tube with the sealed end pointing upwards.[6]
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e Apparatus Setup:
o Clamp the test tube in a heating block or a beaker of water (water bath).[5][7]

o Suspend a thermometer so that the bulb is close to the test tube, with the bottom of the
thermometer bulb level with the bottom of the test tube.

e Heating:
o Begin heating the apparatus slowly and gently.[6]

o As the liquid heats, air trapped in the capillary tube will be expelled, seen as a slow stream
of bubbles.[8]

e Observation and Measurement:

o When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the open end of the capillary tube.[7][8]

o At this point, remove the heat source and allow the apparatus to cool slowly.

o The bubbling will slow down and eventually stop. The moment the liquid begins to enter
the capillary tube, record the temperature on the thermometer. This temperature is the
boiling point of the liquid.[7][8]

2.1.2. Simple Distillation Method (for larger sample volumes)

For larger quantities of a substance, a simple distillation setup can be used to determine the
boiling point.[8][9]

Protocol:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer.

o Sample and Boiling Chips: Place a sufficient volume of the liquid (at least 5 mL) into the
distilling flask along with a few boiling chips to ensure smooth boiling.[9]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distilling flask.

» Heating: Heat the distilling flask gently.

o Measurement: As the liquid boils, the vapor will rise and pass into the condenser. The
temperature will stabilize at the boiling point of the liquid. Record this stable temperature as
the boiling point.[5]

Density is a fundamental physical property defined as the mass of a substance per unit volume
(p =m/V).[10]

Protocol:

Mass Measurement of Empty Container:

o Take a clean and dry graduated cylinder or pycnometer (specific gravity bottle).

o Using an analytical balance, accurately measure and record the mass of the empty
container.[11]

Volume Measurement of Liquid:

o Carefully add a specific volume of Ethyl 3-oxoheptanoate to the graduated cylinder. For
high accuracy, a pipette or burette can be used.[12]

o Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[10]

Mass Measurement of Container with Liquid:

o Weigh the container with the liquid and record the total mass.[12]

Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty container from the
total mass.[11]

o Calculate the density by dividing the mass of the liquid by its volume.[13]
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o Itis recommended to repeat the measurement multiple times and average the results for
better accuracy.[11]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Micro-Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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